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Introduction

AZ084 is a potent, selective, and orally bioavailable allosteric antagonist of the C-C chemokine
receptor 8 (CCR8).[1][2][3] With a Ki of 0.9 nM, it demonstrates high affinity for its target.[1][3]
CCR8 is a G protein-coupled receptor (GPCR) predominantly expressed on regulatory T cells
(Tregs), particularly within the tumor microenvironment, as well as on other immune cells like
dendritic cells and T cells.[1][3][4] The interaction of CCR8 with its primary ligand, CCL1, plays
a crucial role in Treg differentiation, recruitment, and immunosuppressive function.[3][5] By
inhibiting CCR8, AZ084 can modulate the immune response, making it a valuable tool for
research in oncology, immunology, and asthma.[1][2] These application notes provide detailed
protocols for the preparation and use of AZ084 in various cell culture experiments.

Mechanism of Action

AZ084 functions as an allosteric antagonist of CCR8.[2][3] This means it binds to a site on the
receptor distinct from the ligand-binding site, inducing a conformational change that prevents
receptor activation by its endogenous ligand, CCL1.[3] The binding of CCL1 to CCRS typically
initiates a signaling cascade involving G-proteins, leading to downstream effects such as
calcium mobilization, chemotaxis, and the promotion of Treg differentiation and survival.[5][6]
By blocking this signaling, AZ084 can inhibit the migration of CCR8-expressing cells and
suppress the differentiation and function of immunosuppressive Tregs.[1][3]
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Quantitative Data Summary

The following table summarizes key quantitative data for AZ084 from various in vitro studies.

Parameter Cell Line/System Value Reference
Ki Human CCRS8 0.9 nM [1][3]
AML cells
IC50 _ 1.3 nM [1]
(chemotaxis)
Dendritic cells
IC50 _ 4.6 nM [1]
(chemotaxis)
IC50 T cells (chemotaxis) 5.7 nM [1]

In Vitro Concentration Co-culture with LLC-
. 5 ug/mL [1]
for Treg Suppression exo MPF CM

Experimental Protocols
Preparation of AZ084 Stock Solution

Materials:

e AZ084 powder (CAS: 929300-19-6)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
Protocol:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses, when handling the powdered compound.
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» Determine Required Concentration: Decide on the desired stock solution concentration. A 10
mM stock solution is commonly used. The molecular weight of AZ084 is 434.57 g/mol .

» Weighing: Accurately weigh the required amount of AZ084 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 0.43457 mg of AZ084.

¢ Dissolution:

o Add the appropriate volume of DMSO to the vial containing the AZ084 powder. For a 10
mM stock, add 1 mL of DMSO to 0.43457 mg of AZ084.

o Vortex the solution thoroughly to dissolve the compound.

o If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath for a few
minutes. AZ084 is highly soluble in DMSO (up to 250 mg/mL), so it should dissolve
readily.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 2 years).

Cell Culture Treatment with AZ084

Materials:

Cells of interest cultured in appropriate media

AZ084 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium

Sterile serological pipettes and pipette tips

Protocol:
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e Thaw Stock Solution: Thaw an aliquot of the AZ084 stock solution at room temperature.
e Prepare Working Solution:
o Dilute the stock solution in complete cell culture medium to the desired final concentration.

o ltis crucial to ensure that the final concentration of DMSO in the cell culture medium is
non-toxic to the cells, typically below 0.1%.

o For example, to treat cells with 10 uM AZ084, you can perform a 1:1000 dilution of a 10
mM stock solution into the cell culture medium.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
AZ084) to the cell culture medium at the same final concentration as the AZ084-treated
samples.

e Cell Treatment:
o Remove the existing medium from the cultured cells.

o Add the medium containing the desired final concentration of AZ084 or the vehicle control
to the cells.

o Gently swirl the plate or flask to ensure even distribution.

¢ Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% CO2). The optimal incubation time will depend on the
specific assay and cell type.

In Vitro Treg Differentiation Assay

Objective: To assess the effect of AZ084 on the differentiation of regulatory T cells.
Materials:
e Naive CD4+ T cells (isolated from PBMCs)

o Treg differentiation-inducing cytokines (e.g., TGF-(3, IL-2)
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Anti-CD3/CD28 antibodies

AZ084

Flow cytometry antibodies (e.g., anti-CD4, anti-CD25, anti-FoxP3)

Complete RPMI-1640 medium

Protocol:

Cell Isolation: Isolate naive CD4+ T cells from peripheral blood mononuclear cells (PBMCs)
using magnetic-activated cell sorting (MACS).

Cell Seeding: Seed the isolated naive CD4+ T cells in a 96-well plate at a density of 1 x 1075
cells/well.

Activation and Differentiation:

o Activate the T cells with plate-bound anti-CD3 and soluble anti-CD28 antibodies.

o Induce Treg differentiation by adding TGF-3 and IL-2 to the culture medium.

AZ084 Treatment:

o Treat the cells with varying concentrations of AZ084 (e.g., 0.1 nM to 1 uM).

o Include a vehicle control (DMSO).

Incubation: Incubate the cells for 3-5 days at 37°C and 5% CO2.

Flow Cytometry Analysis:

o Harvest the cells and stain for surface markers (CD4, CD25).

o Fix and permeabilize the cells, followed by intracellular staining for the transcription factor
FoxP3.

o Analyze the percentage of CD4+CD25+FoxP3+ cells by flow cytometry to determine the
effect of AZ084 on Treg differentiation.
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Chemotaxis Assay

Objective: To evaluate the inhibitory effect of AZ084 on the migration of CCR8-expressing cells
towards CCL1.

Materials:

o CCR8-expressing cells (e.g., T cells, dendritic cells, or a CCR8-transfected cell line)
e Recombinant human CCL1

e AZ084

o Transwell inserts (with appropriate pore size for the cells being used)

o Serum-free cell culture medium

o Fluorescent dye (e.g., Calcein-AM)

Protocol:

o Cell Preparation:

o Harvest CCR8-expressing cells and resuspend them in serum-free medium at a
concentration of 1 x 1076 cells/mL.

o Pre-incubate the cells with different concentrations of AZ084 or vehicle control for 30
minutes at 37°C.

e Assay Setup:

o Add serum-free medium containing CCL1 (chemoattractant) to the lower chamber of the
Transwell plate.

o Add serum-free medium without CCL1 to the lower chamber for the negative control.

o Cell Seeding: Add the pre-incubated cell suspension to the upper chamber (the Transwell
insert).
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 Incubation: Incubate the plate for 2-4 hours at 37°C and 5% CO2 to allow for cell migration.
e Quantification of Migration:
o Remove the non-migrated cells from the top of the insert.

o Quantify the migrated cells in the lower chamber. This can be done by lysing the cells and
measuring fluorescence using a plate reader after staining with a fluorescent dye like
Calcein-AM, or by direct cell counting using a flow cytometer.

o Data Analysis: Calculate the percentage of migration inhibition by AZ084 compared to the

vehicle control.

Visualizations
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Caption: Mechanism of AZ084 as a CCRS8 allosteric antagonist.
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Caption: Workflow for preparing AZ084 stock solution.
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Caption: Workflow for in vitro Treg differentiation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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